Cas no 52156-53-3 (2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo-)

• Product Name: 2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo-
• CAS No: 52156-53-3
• MF: C₁₆H₆N₂O₂
• MW: 258.231043338776
• CID: 5271510
• PubChem ID: 20324363
• Update Time: 2026-03-09

2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo-

• Inchi： 1S/C16H6N2O2/c17-7-9-1-3-11-13(5-9)16(20)12-4-2-10(8-18)6-14(12)15(11)19/h1-6H
• InChI Key： YHLYBBOFJOIABI-UHFFFAOYSA-N
• SMILES： C1=C2C(C(=O)C3=C(C2=O)C=CC(C#N)=C3)=CC=C1C#N

Computed Properties

• Exact Mass: 258.042927438g/mol
• Monoisotopic Mass: 258.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo-

2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo- (CAS No. 52156-53-3): Properties, Applications, and Market Insights

2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo- (CAS No. 52156-53-3) is a specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and advanced chemical synthesis. This compound, characterized by its unique anthracene backbone and functional groups, plays a pivotal role in cutting-edge research and industrial applications. In this comprehensive guide, we delve into its chemical properties, diverse applications, and emerging market trends while addressing frequently asked questions by researchers and industry professionals.

The molecular structure of 2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo- features an anthracene core substituted with two cyano groups at the 2 and 6 positions, along with two keto groups at the 9 and 10 positions. This arrangement imparts distinct electronic and photophysical properties, making it valuable for applications in organic electronics and photocatalysis. Researchers often explore its potential in OLEDs (Organic Light-Emitting Diodes) due to its ability to facilitate electron transport and enhance device efficiency.

One of the most searched questions about CAS No. 52156-53-3 relates to its synthesis and purity standards. The compound is typically synthesized through controlled oxidation and nitrile functionalization of anthracene derivatives. High-purity grades (>98%) are essential for research applications, particularly in materials science where trace impurities can significantly affect performance. Recent studies have highlighted its role in developing sustainable energy solutions, aligning with global trends in green chemistry and renewable technologies.

In the pharmaceutical sector, 2,6-Anthracenedicarbonitrile derivatives are investigated for their potential biological activities. While not directly used as active pharmaceutical ingredients (APIs), these compounds serve as crucial intermediates in synthesizing more complex molecules. Their rigid planar structure makes them interesting candidates for molecular recognition studies and drug design applications. This aligns with current industry focus on targeted drug delivery systems and precision medicine approaches.

The market for 9,10-dihydro-9,10-dioxoanthracene-2,6-dicarbonitrile has shown steady growth, driven by increasing demand from the electronics industry and academic research institutions. Manufacturers are focusing on developing scalable production methods to meet the needs of various applications while maintaining competitive pricing. Recent advancements in flow chemistry techniques have improved the efficiency of its synthesis, addressing another common query from chemical procurement specialists.

Environmental and safety considerations for CAS 52156-53-3 are frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper handling procedures should be followed in laboratory settings. Its stability under normal conditions and compatibility with common organic solvents make it relatively easy to work with, though standard chemical safety protocols should always be observed. This practical information responds to the concerns of laboratory technicians and process chemists searching for handling guidelines.

Emerging applications of 2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo- in nanotechnology have sparked new research directions. Its ability to form well-defined molecular architectures makes it suitable for creating functional nanomaterials with precise electronic properties. This connects with the growing interest in molecular electronics and quantum computing materials, topics that frequently appear in scientific literature and conference discussions.

Quality control aspects of 52156-53-3 represent another area of professional interest. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the identity and purity of this compound. Suppliers emphasizing rigorous quality assurance processes tend to be preferred by research institutions, as evidenced by procurement patterns and customer reviews in scientific supply platforms.

Storage recommendations for 2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo- typically suggest keeping the material in a cool, dry environment protected from light. These specifications address practical concerns raised by laboratory managers and inventory specialists. The compound's shelf life and stability data are particularly important for facilities maintaining chemical inventories for extended periods.

Future prospects for 9,10-dioxoanthracene-2,6-dicarbonitrile appear promising, with patent literature showing increasing activity around its derivatives. The compound's versatility in forming coordination complexes with metal ions opens possibilities in catalysis and sensor development. These applications resonate with current industrial needs for selective chemical sensors and efficient catalytic systems, topics that generate substantial search traffic in scientific databases.

In conclusion, 2,6-Anthracenedicarbonitrile, 9,10-dihydro-9,10-dioxo- (CAS No. 52156-53-3) represents an important building block in modern chemistry with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups continues to inspire innovation in materials design and chemical synthesis. As research progresses, we can anticipate new discoveries that will further expand the utility of this fascinating compound in addressing contemporary scientific and technological challenges.